Cas no 62402-11-3 (7-(2-{[2-(4-hydroxyphenyl)-2-oxoethyl]amino}ethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione)

• Product name: 7-(2-{[2-(4-hydroxyphenyl)-2-oxoethyl]amino}ethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 62402-11-3
• MF: C₁₇H₁₉N₅O₄
• MW: 357.36386
• CID: 1637452
• PubChem ID: 3046586

7-(2-{[2-(4-hydroxyphenyl)-2-oxoethyl]amino}ethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-{[2-(4-hydroxyphenyl)-2-oxoethyl]amino}ethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 7-[2-[(4-Hydroxyphenylcarbonylmethyl)amino]ethyl]theophyline
• 7-[2-[[2-(4-hydroxyphenyl)-2-oxoethyl]amino]ethyl]-1,3-dimethylpurine-2,6-dione
• 7-(2-((2-(4-Hydroxyphenyl)-2-oxoethyl)amino)ethyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• DTXSID50211467
• 7-(2-((4-Hydroxybenzoylmethyl)amino)ethyl)theophylline
• 7-(2-{[2-(4-hydroxyphenyl)-2-oxoethyl]amino}ethyl)-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 62402-11-3
• Theophylline, 7-(2-((4-hydroxybenzoylmethyl)amino)ethyl)-
• BRN 1178100
• D 471

• Inchi： InChI=1S/C17H19N5O4/c1-20-15-14(16(25)21(2)17(20)26)22(10-19-15)8-7-18-9-13(24)11-3-5-12(23)6-4-11/h3-6,10,18,23H,7-9H2,1-2H3
• InChI Key： NKVPGMFFZODHFI-UHFFFAOYSA-N
• SMILES： CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCNCC(=O)C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 357.14387
• Monoisotopic Mass: 357.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 107.77